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Abstract
This document provides a comprehensive technical guide for researchers and scientists on the

utilization of Niobium Arsenide (NbAs), a topological Weyl semimetal, in the fabrication and

characterization of advanced magneto-optical devices. We delve into the fundamental

principles governing the unique magneto-optical responses in NbAs, provide detailed, field-

proven protocols for material synthesis and device fabrication, and present a step-by-step

methodology for performing Magneto-Optical Kerr Effect (MOKE) spectroscopy. This guide is

designed to bridge the gap between the theoretical promise of Weyl semimetals and their

practical implementation in next-generation optoelectronic and spintronic applications.

Introduction: The Promise of Niobium Arsenide
Niobium Arsenide (NbAs) has emerged as a material of significant interest due to its

classification as a topological Weyl semimetal.[1] Unlike conventional semiconductors, the

electronic structure of NbAs hosts Weyl nodes, which are points where non-degenerate bands

cross.[2] These nodes act as sources or sinks of Berry curvature and are responsible for many

of the exotic physical phenomena observed in this material, including a strong intrinsic spin Hall

effect and unique magneto-optical properties.[3][4]

The interaction of light with NbAs in the presence of a magnetic field gives rise to pronounced

magneto-optical effects, such as the Faraday and Kerr effects. These effects manifest as a

rotation of the polarization plane of transmitted or reflected light, respectively.[5][6] The
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magnitude of this rotation in Weyl semimetals can be significantly larger than in conventional

materials, opening the door for highly sensitive optical modulators, isolators, and magnetic field

sensors.[7] This guide will focus on harnessing the Magneto-Optical Kerr Effect (MOKE), a

reflection-based technique, for characterizing the properties of NbAs-based devices.

The potential applications for NbAs are broad, ranging from high-speed electronics and infrared

detectors to platforms for fault-tolerant quantum computing.[1] Its high electron mobility and

unique interaction with light make it a compelling candidate for advanced optoelectronic and

spintronic devices.[1][8] Spintronics, which utilizes the spin of an electron in addition to its

charge, promises devices with lower power consumption, higher data processing speeds, and

increased integration densities.[8][9]

Fundamental Principles: Magneto-Optics in a Weyl
Semimetal
The magneto-optical response of NbAs is intrinsically linked to its electronic band structure.

When an external magnetic field is applied, the energy bands split into quantized Landau

levels. The interaction with incident light can then induce transitions between these levels.[3]

The unique, "hyperbolic" nature of the bands near the Weyl cones in NbAs leads to a rich

spectrum of these inter-Landau-level transitions.[3]

The Magneto-Optical Kerr Effect (MOKE) is a phenomenon where the polarization state of light

is altered upon reflection from a magnetic material.[5] This change, characterized by the Kerr

rotation (θk) and Kerr ellipticity (εk), is directly proportional to the magnetization of the material.

[10]

There are three primary MOKE geometries, defined by the orientation of the magnetic field

relative to the sample surface and the plane of light incidence:[10]

Polar MOKE: The magnetic field is perpendicular to the sample surface.

Longitudinal MOKE: The magnetic field is parallel to the sample surface and within the plane

of incidence.

Transverse MOKE: The magnetic field is parallel to the sample surface and perpendicular to

the plane of incidence.
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This application note will focus on the Polar MOKE configuration, as it is highly sensitive to

perpendicularly magnetized thin films and is a powerful tool for studying the intrinsic properties

of materials like NbAs.[5]

Material Synthesis and Device Fabrication Workflow
The successful fabrication of high-quality magneto-optical devices from NbAs hinges on a

meticulous, multi-step process. The quality of the initial material—whether bulk crystal or thin

film—is paramount and dictates the performance of the final device.
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Material Synthesis
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Thin Film Deposition
(Molecular Beam Epitaxy)

Atomic Force Microscopy (AFM)
(Surface Morphology)

Photolithography
(Pattern Definition)

Plasma Etching
(Device Isolation)

MOKE Spectroscopy
(Magneto-Optical Response)
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Caption: Overall workflow from NbAs synthesis to device measurement.

Protocol: NbAs Thin Film Synthesis by Molecular Beam
Epitaxy (MBE)
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While bulk single crystals of NbAs are available, thin films are often more desirable for

integration into microelectronic and optoelectronic devices.[4] Molecular Beam Epitaxy (MBE)

offers precise control over film thickness and composition. This protocol outlines the growth of

NbAs thin films on Gallium Arsenide (GaAs) substrates.

Rationale: GaAs is a suitable substrate due to its chemical compatibility, which promotes the

growth of NbAs despite a significant lattice mismatch.[4] By selecting specific crystallographic

orientations of the GaAs substrate, one can stabilize the growth of NbAs in desired directions,

such as (001) or (100).[11]

Materials & Equipment:

Ultra-high vacuum (UHV) MBE system

High-purity Niobium (effusion cell) and Arsenic (valved cracker source)

Epi-ready GaAs (100) and GaAs (111)B substrates

Reflection high-energy electron diffraction (RHEED) system for in-situ monitoring

Substrate manipulator with heating capabilities

Procedure:

Substrate Preparation:

Load the GaAs substrate into the MBE chamber.

Heat the substrate to ~600°C to desorb the native oxide layer. The successful removal is

confirmed by the appearance of a sharp, streaky RHEED pattern.

Growth Initiation:

Cool the substrate to the desired growth temperature (typically 500-550°C).

Set the Niobium cell temperature to achieve the desired flux.

Open the Arsenic valve to establish an As-rich environment.
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Film Growth:

Simultaneously expose the heated substrate to the Niobium and Arsenic fluxes.

Monitor the growth in real-time using RHEED. The pattern will evolve from the substrate's

pattern to one characteristic of NbAs.

Continue growth until the desired film thickness (e.g., 20-50 nm) is achieved. The growth

rate is typically slow, on the order of nanometers per minute.[12]

Cool Down:

Close the Niobium shutter to terminate growth.

Keep the Arsenic flux on while the sample cools to below 300°C to prevent arsenic

desorption from the surface.

Cool the sample to room temperature before removal from the UHV system.

Quality Control:

Structural Analysis: Perform X-ray diffraction (XRD) to confirm the crystalline phase and

orientation of the NbAs film.[11]

Surface Morphology: Use Atomic Force Microscopy (AFM) to assess the surface roughness.

A low root-mean-square (RMS) roughness is desirable for optical applications.[4]

Protocol: Device Fabrication using Photolithography
and Etching
To perform electrical and magneto-optical measurements, the continuous NbAs film must be

patterned into a defined geometry, such as a Hall bar.

Materials & Equipment:

NbAs thin film on GaAs substrate

Photoresist and developer
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Mask aligner or UV exposure system

Argon plasma etcher (e.g., Reactive Ion Etching - RIE)

Metal deposition system (for contacts)

Optical microscope

Procedure:

Photoresist Coating: Spin-coat a layer of photoresist onto the NbAs film.

Patterning:

Use a photomask with the desired device geometry (e.g., Hall bar) to expose the

photoresist to UV light.

Develop the resist to reveal the patterned areas.

Etching:

Place the sample in an Ar plasma etcher.

The energetic Ar ions will physically remove the NbAs in the areas not protected by the

photoresist, defining the device structure.

Contact Deposition (Optional for MOKE, essential for transport):

Use a subsequent lithography step to define contact areas.

Deposit metal contacts (e.g., Cr/Au) via e-beam evaporation or sputtering.

Resist Strip: Remove the remaining photoresist using a suitable solvent.

Application Protocol: Magneto-Optical Kerr Effect
(MOKE) Spectroscopy
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This protocol details the procedure for measuring the polar MOKE response of a fabricated

NbAs device to characterize its magnetic properties.

Principle of Operation: A MOKE magnetometer measures the change in polarization of a laser

beam upon reflection from the sample as a function of an applied magnetic field.[13] This

provides information on the sample's coercivity, remanence, and saturation magnetization.

Laser Source

Polarizer

Linearly Polarized Light

NbAs Sample
(in Magnetic Field)

Analyzer

Reflected Light
(Rotated Polarization)

Photodetector

Lock-in Amplifier

Data Acquisition
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Caption: Schematic of a Magneto-Optical Kerr Effect (MOKE) setup.

Equipment:

MOKE magnetometer system, including:

Laser source (e.g., HeNe laser, 632.8 nm)

High-quality polarizers (Glan-Thompson or similar)

Photoelastic modulator (PEM) for enhanced sensitivity (optional but recommended)

Electromagnet capable of producing a field perpendicular to the sample plane

Photodetector

Lock-in amplifier

Fabricated NbAs device

Data acquisition computer

Procedure:

Sample Mounting: Mount the NbAs device at the center of the electromagnet's poles,

ensuring the laser beam will be incident on the patterned device area at a near-normal

angle.

Optical Alignment:

Direct the laser beam through the first polarizer (P1) to create a linearly polarized beam.

Align the reflected beam from the sample to pass through the second polarizer (analyzer,

P2) and onto the photodetector.

Initial Setup:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 16 Tech Support

https://www.benchchem.com/product/b081047?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081047?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


With no magnetic field applied, cross the analyzer (P2) with respect to the initial polarizer

(P1) to achieve minimum light intensity at the detector. This is the point of maximum

sensitivity to polarization changes.

Measurement:

Apply a magnetic field perpendicular to the sample surface.

Sweep the magnetic field through a full cycle (e.g., from a maximum positive field, through

zero to a maximum negative field, and back).

Simultaneously, record the intensity of the light at the photodetector using the lock-in

amplifier. The lock-in amplifier is crucial for extracting the small MOKE signal from the

background noise.

The recorded intensity versus the applied magnetic field forms the MOKE hysteresis loop.

Data Analysis:

The vertical axis of the hysteresis loop is proportional to the Kerr rotation (θk).

From the loop, key magnetic parameters can be extracted:

Coercivity (Hc): The magnetic field required to bring the magnetization to zero.

Remanence (Mr): The magnetization remaining when the external field is zero.

Saturation Magnetization (Ms): The maximum magnetization of the material.

Expected Results: For a material exhibiting a magneto-optical response, a hysteresis loop will

be observed. The shape of the loop provides insight into the magnetic anisotropy and switching

behavior of the NbAs film. The magnitude of the Kerr rotation is a key parameter that reflects

the strength of the light-matter interaction in the material.
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Parameter
Typical Value Range for
Thin Films

Significance

Coercivity (Hc) 10s - 100s Oe Resistance to demagnetization

Kerr Rotation (θk) 0.01 - 0.1 degrees
Strength of magneto-optical

effect

Measurement Field Up to 1 Tesla
Field required to saturate the

material

Laser Wavelength 633 nm (HeNe) Probes electronic transitions

Troubleshooting and Advanced Concepts
Low Signal-to-Noise Ratio: This can be due to poor optical alignment, laser instability, or

surface roughness of the sample. Ensure all optical components are clean and securely

mounted. A photoelastic modulator (PEM) can significantly improve the signal-to-noise ratio.

Environmental Stability: NbAs surfaces can oxidize when exposed to air, which may affect

the magneto-optical properties.[14] For sensitive measurements, it is advisable to perform

them in a vacuum or inert gas environment.

Topological Effects: The unique magneto-optical response in Weyl semimetals is not just a

property of the bulk material but is also influenced by the topological surface states (Fermi

arcs).[4] Advanced techniques, such as frequency-dependent MOKE, can be used to probe

these exotic states.

Inverse Faraday Effect: In addition to reading magnetic states, light can also be used to

induce magnetization in materials like NbAs.[7][15] This phenomenon, known as the inverse

Faraday effect, is a promising avenue for all-optical magnetic recording and ultrafast

spintronic devices.[15][16]

Conclusion
Niobium Arsenide stands as a highly promising material for the development of novel

magneto-optical devices. Its unique electronic structure as a Weyl semimetal gives rise to

strong interactions between its magnetic state and optical signals. By following the detailed
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protocols for material synthesis, device fabrication, and characterization outlined in this guide,

researchers can effectively harness the properties of NbAs. The methodologies presented here

provide a solid foundation for exploring the fundamental physics of this fascinating material and

for developing next-generation technologies in fields ranging from telecommunications to

quantum information processing.

References
Heeger Materials Inc. Niobium Arsenide | NbAs | CAS 12255-08-2. Heeger Materials.

Available at: [Link]

Kuzmenko, A. B. et al. (2023). Magneto-optical response of the Weyl semimetal NbAs:

Experimental results and hyperbolic-band computations. arXiv. Available at: [Link]

Santech Special Materials. Niobium Arsenide NbAs 5N 99.999%. Santech. Available at:

[Link]

American Elements. Niobium Arsenide. American Elements. Available at: [Link]

Polizzi, M. (2016). Optical Properties of NbO2 Films. College of William and Mary. Available

at: [Link]

Di Sante, D. et al. Insights into the Stability and Surface Termination of Topological

Semimetal NbAs2. CNR-IRIS. Available at: [Link]

Singh, S. et al. (2024). Optical Properties of Niobium(V) Oxide Nanoparticles Synthesized by

Thermolysis Method. NanoWorld Journal. Available at: [Link]

Hinds Instruments. Magneto-Optic Kerr Effect - MOKE. Hinds Instruments. Available at:

[Link]

Yanez, W. et al. (2023). Thin film growth of the Weyl semimetal NbAs. ResearchGate.

Available at: [Link]

Ghosh, S. et al. (2023). Theoretical investigations on Kerr and Faraday rotations in

topological multi-Weyl Semimetals. SciPost. Available at: [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 16 Tech Support

https://www.benchchem.com/product/b081047?utm_src=pdf-body
https://www.heegermaterials.com/niobium-arsenide-nbas.html
https://arxiv.org/abs/2312.03094
https://www.benchchem.com/product/b081047?utm_src=pdf-body
https://www.santechmat.com/products/niobium-arsenide-nbas-5n-99-999.html
https://www.benchchem.com/product/b081047?utm_src=pdf-body
https://www.americanelements.com/niobium-arsenide-12255-08-2
https://scholarworks.wm.edu/honorstheses/933/
https://www.cnr.it/en/prodotto/scheda/438311/insights-into-the-stability-and-surface-termination-of-topological-semimetal-nbas2.html
https://www.nanoworldjournal.com/abstract/optical-properties-of-niobiumv-oxide-nanoparticles-synthesized-by-thermolysis-method-11108.html
https://www.hindsinstruments.com/knowledge-center/technotes/magneto-optic-kerr-effect-moke/
https://www.researchgate.net/publication/370335790_Thin_film_growth_of_the_Weyl_semimetal_NbAs
https://scipost.org/SciPostPhys.15.4.133
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081047?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lundin, A. (2018). MOKE set-up to measure magnetic anisotropy. Diva-Portal.org. Available

at: [Link]

Das, K. et al. (2020). Topological Inverse Faraday Effect in Weyl Semimetals. arXiv. Available

at: [Link]

Zutic, I. et al. (2004). Spintronics: A Spin-Based Electronics Vision for the Future.

ResearchGate. Available at: [Link]

Oppeneer, P. M. Magneto-optic Kerr effect(MOKE). DuEPublico. Available at: [Link]

Donohue, P. C. & Jeitschko, W. (1975). Synthesis, crystal structure, and superconducting

properties of niobium phosphorus sulfide, niobium phosphorus selenide and tantalum

phosphorus sulfide. Inorganic Chemistry. Available at: [Link]

Smith, C. H. (2004). COMMERCIAL APPLICATIONS OF SPINTRONICS TECHNOLOGY.

NVE Corporation. Available at: [Link]

Sahoo, A. et al. (2022). Optical conductivity and Kerr effect in multi-Weyl semimetals. arXiv.

Available at: [Link]

University of Stuttgart. Topological Faraday Effect. University of Stuttgart. Available at: [Link]

Yanez, W. et al. (2023). Thin film growth of the Weyl semimetal NbAs. eScholarship.org.

Available at: [Link]

Schurr, J. N. (1970). The Synthesis and Characterization of Some Rare Earth Arsenides.

DTIC. Available at: [Link]

Singh, A. et al. (2022). Advances in All Optical Spintronic Memory. ResearchGate. Available

at: [Link]

Hamrle, J. (2014). Magneto-optical Kerr effect (MOKE). SlidePlayer. Available at: [Link]

Das, K. et al. (2020). Topological Inverse Faraday Effect in Weyl Semimetals. Semantic

Scholar. Available at: [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 16 Tech Support

http://www.diva-portal.org/smash/record.jsf?pid=diva2%3A1227038&dswid=-4321
https://arxiv.org/abs/2009.13392
https://www.researchgate.net/publication/8542967_Spintronics_A_Spin-Based_Electronics_Vision_for_the_Future
https://duepublico.uni-duisburg-essen.de/servlets/DerivateServlet/Derivate-4367/Diss_Oppeneer.pdf
https://pubs.acs.org/doi/abs/10.1021/ic50146a031
https://www.nve.com/Downloads/nanomaterials.pdf
https://arxiv.org/abs/2209.07506
https://www.pi1.uni-stuttgart.de/research/ag_dressel/projects/topological_faraday_effect/
https://escholarship.org/uc/item/2js5f5bf
https://apps.dtic.mil/sti/citations/AD0714571
https://www.researchgate.net/publication/362621743_Advances_in_All_Optical_Spintronic_Memory
https://slideplayer.com/slide/1531236/
https://www.semanticscholar.org/paper/Topological-Inverse-Faraday-Effect-in-Weyl-Das-Zyuzin/29e74d150b0f719323c6d66e5f6e5200f607593c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081047?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Yanez, W. et al. (2023). Thin film growth of the Weyl semimetal NbAs. arXiv. Available at:

[Link]

Irfan, B. (2021). Spintronics: Overview on Spin Based Electronics and Its Potential

Applications. Science Publishing Group. Available at: [Link]

Niemann, A. C. et al. (2017). Orbital effect and weak localization in the longitudinal

magnetoresistance of Weyl semimetals NbP, NbAs, TaP, and TaAs. Semantic Scholar.

Available at: [Link]

Kim, D. et al. (2017). Synthesis of niobium(iv) carbide nanoparticles via an alkali-molten-

method at a spatially-limited surface of mesoporous carbon. RSC Publishing. Available at:

[Link]

Irfan, B. (2021). Spintronics: Overview on Spin Based Electronics and Its Potential

Applications. International Journal of Materials Science and Applications. Available at: [Link]

Valente-Feliciano, A.-M. (2011). Deposition Parameter Effects on Niobium Nitride (NbN) Thin

Films Deposited Onto Copper Substrates with DC Magnetron Sputtering. JACoW. Available

at: [Link]

Tokman, I. D. et al. (2020). Inverse Faraday effect in graphene and Weyl semimetals. Ariel

University. Available at: [Link]

Eremeev, G. (2011). Nb Film Growth on Crystalline and Amorphous Substrates. JACoW.

Available at: [Link]

Sajewicz, K. et al. (2022). Top row: Magneto-optical Kerr effect (MOKE) setup. (a) General

view and... ResearchGate. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 16 Tech Support

https://arxiv.org/abs/2304.13959
http://www.sciencepublishinggroup.com/journal/paperinfo?journalid=22%E6%9D%90%E6%96%99%E7%A7%91%E5%AD%A6%E4%B8%8E%E5%BA%94%E7%94%A8&doi=10.11648/j.ijmsa.20211005.12
https://www.semanticscholar.org/paper/Orbital-effect-and-weak-localization-in-the-of-NbP-Niemann-Gooth/03e728468b6951919864293910c265696d5b918f
https://pubs.rsc.org/en/content/articlelanding/2017/cc/c7cc01799e
http://www.sciencepublishinggroup.com/journal/paperinfo?journalid=22%E6%9D%90%E6%96%99%E7%A7%91%E5%AD%A6%E4%B8%8E%E5%BA%94%E7%94%A8&doi=10.11648/j.ijmsa.20211005.12
https://accelconf.web.cern.ch/SRF2011/papers/tupob001.pdf
https://www.ariel.ac.il/wp/research-and-development-authority/publication/inverse-faraday-effect-in-graphene-and-weyl-semimetals/
https://accelconf.web.cern.ch/SRF2011/papers/tupob003.pdf
https://www.researchgate.net/figure/Top-row-Magneto-optical-Kerr-effect-MOKE-setup-a-General-view-and-a-close-up_fig1_361274483
https://www.benchchem.com/product/b081047?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081047?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. zegmetal.com [zegmetal.com]

2. arxiv.org [arxiv.org]

3. [2312.03094] Magneto-optical response of the Weyl semimetal NbAs: Experimental
results and hyperbolic-band computations [arxiv.org]

4. researchgate.net [researchgate.net]

5. hindsinstruments.com [hindsinstruments.com]

6. scipost.org [scipost.org]

7. cris.ariel.ac.il [cris.ariel.ac.il]

8. researchgate.net [researchgate.net]

9. article.sciencepublishinggroup.com [article.sciencepublishinggroup.com]

10. duepublico2.uni-due.de [duepublico2.uni-due.de]

11. arxiv.org [arxiv.org]

12. proceedings.jacow.org [proceedings.jacow.org]

13. diva-portal.org [diva-portal.org]

14. iris.cnr.it [iris.cnr.it]

15. [2009.13392] Topological Inverse Faraday Effect in Weyl Semimetals [arxiv.org]

16. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes & Protocols: Magneto-Optical
Devices Using Niobium Arsenide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081047#magneto-optical-devices-using-niobium-
arsenide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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